Cas no 57495-45-1 (chloroethene; propane-1,2-diol; prop-2-enoic acid)

chloroethene; propane-1,2-diol; prop-2-enoic acid structure
57495-45-1 structure
Product Name:chloroethene; propane-1,2-diol; prop-2-enoic acid
CAS No:57495-45-1
MF:C8H15ClO4
MW:210.655302286148
CID:376076
PubChem ID:6453502
Update Time:2025-04-19

chloroethene; propane-1,2-diol; prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • chloroethene
    • chloroethene,propane-1,2-diol,prop-2-enoic acid
    • prop-2-enoic acid
    • propane-1,2-diol
    • 2-propenoic acid, monoester with 1,2-propanediol,polymer with chloroethene
    • 57495-45-1
    • 2-Propenoic acid,monoester with 1,2-propanediol,polymer with chloroethene
    • chloroethene; propane-1,2-diol; prop-2-enoic acid
    • Inchi: 1S/C3H8O2.C3H4O2.C2H3Cl/c1-3(5)2-4;1-2-3(4)5;1-2-3/h3-5H,2H2,1H3;2H,1H2,(H,4,5);2H,1H2
    • InChI Key: PDRKSFGZAKDAAB-UHFFFAOYSA-N
    • SMILES: ClC=C.OC(C)CO.OC(C=C)=O

Computed Properties

  • Exact Mass: 210.065887
  • Monoisotopic Mass: 210.065887
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 87
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Boiling Point: 184.8°Cat760mmHg
  • Flash Point: 107.2°C
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